Cas no 2229449-03-8 (3-chloro-5-(trifluoromethyl)phenylmethanethiol)

• Product Name: 3-chloro-5-(trifluoromethyl)phenylmethanethiol
• CAS No: 2229449-03-8
• MF: C₈H₆ClF₃S
• MW: 226.646450519562
• CID: 6056519
• PubChem ID: 144849915
• Update Time: 2025-06-08

3-chloro-5-(trifluoromethyl)phenylmethanethiol Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-(trifluoromethyl)phenylmethanethiol
• EN300-1966097
• [3-chloro-5-(trifluoromethyl)phenyl]methanethiol
• 2229449-03-8

• Inchi： 1S/C8H6ClF3S/c9-7-2-5(4-13)1-6(3-7)8(10,11)12/h1-3,13H,4H2
• InChI Key： IFTVCUUOROKEIO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=C(CS)C=1

Computed Properties

• Exact Mass: 225.9830835g/mol
• Monoisotopic Mass: 225.9830835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 1Ų

Additional information on 3-chloro-5-(trifluoromethyl)phenylmethanethiol

Professional Introduction to Compound with CAS No. 2229449-03-8 and Product Name: 3-chloro-5-(trifluoromethyl)phenylmethanethiol

The compound with the CAS number 2229449-03-8 and the product name 3-chloro-5-(trifluoromethyl)phenylmethanethiol represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of both a chloro and a trifluoromethyl substituent on the phenyl ring imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating halogenated aromatic rings. The compound in question, 3-chloro-5-(trifluoromethyl)phenylmethanethiol, is no exception. Its molecular structure combines elements that are known to enhance binding affinity and metabolic stability, crucial factors in the development of effective small-molecule drugs. The thiol group (-SH) further adds a layer of reactivity that can be exploited in synthetic chemistry, allowing for further functionalization and derivatization to create more complex molecules.

One of the most compelling aspects of this compound is its potential role as an intermediate in the synthesis of biologically active molecules. The trifluoromethyl group is particularly noteworthy, as it is frequently incorporated into drug candidates due to its ability to improve lipophilicity and binding interactions with biological targets. Additionally, the chloro substituent can serve as a handle for further chemical modifications, enabling chemists to fine-tune the properties of the final drug product.

Recent studies have highlighted the importance of halogenated aromatic compounds in medicinal chemistry. For instance, a 2022 review published in the journal *Organic Letters* discussed how halogen atoms can modulate the electronic properties of aromatic rings, thereby influencing their interactions with biological targets. The compound 3-chloro-5-(trifluoromethyl)phenylmethanethiol exemplifies this trend, as its dual halogenation provides a rich chemical space for discovery.

The synthesis of this compound involves several key steps that highlight modern organic chemistry techniques. Initial functionalization often begins with the preparation of a Grignard reagent derived from a suitable precursor, followed by reaction with a trifluoromethylating agent. Subsequent chlorination and thiolation complete the molecular framework. These synthetic routes not only showcase the versatility of current chemical methodologies but also underscore the compound's potential as a building block for more complex pharmaceuticals.

From a biological perspective, the compound's structure suggests multiple points of interaction with biological systems. The thiol group, for example, can participate in disulfide bond formation, which is relevant in protein stabilization and redox signaling pathways. Meanwhile, the electron-withdrawing nature of both chloro and trifluoromethyl groups can enhance binding affinity by modulating charge distribution on the aromatic ring.

In vitro studies have begun to explore these interactions more deeply. Preliminary data indicate that derivatives of 3-chloro-5-(trifluoromethyl)phenylmethanethiol may exhibit inhibitory effects on certain enzymes and receptors implicated in metabolic disorders and inflammatory diseases. These findings align with broader trends in drug discovery, where structurally diverse compounds are screened for their potential therapeutic benefits.

The compound's stability under various conditions is another area of interest. Researchers have examined its behavior under different pH levels and temperatures to assess its suitability for formulation into drug products. Preliminary results suggest good stability under physiological conditions, making it a promising candidate for further development.

As computational chemistry advances, virtual screening methods are increasingly being used to identify promising candidates like 3-chloro-5-(trifluoromethyl)phenylmethanethiol. Molecular docking simulations have shown that this compound can interact effectively with target proteins, suggesting its potential as an inhibitor or modulator in therapeutic contexts. Such computational approaches not only accelerate drug discovery but also provide insights into how structural modifications might enhance efficacy.

The regulatory landscape also plays a crucial role in determining the future direction of this research. Compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines ensures that any derivative compounds derived from 3-chloro-5-(trifluoromethyl)phenylmethanethiol meet stringent quality standards before entering clinical trials or reaching market approval.

In conclusion, 3-chloro-5-(trifluoromethyl)phenylmethanethiol represents an exciting opportunity in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further research and development. As scientists continue to explore new frontiers in drug discovery, compounds like this one will undoubtedly play a pivotal role in shaping future therapeutic strategies.